![molecular formula C16H25NO B5716118 N-2-adamantylcyclopentanecarboxamide](/img/structure/B5716118.png)
N-2-adamantylcyclopentanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-2-adamantylcyclopentanecarboxamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as ACPD and is classified as an adamantane derivative. ACPD has been found to have properties that make it useful for a variety of research purposes, including its ability to act as an agonist for certain receptors in the brain.
Mechanism of Action
The mechanism of action of ACPD involves its ability to bind to certain receptors in the brain. Specifically, ACPD acts as an agonist for the metabotropic glutamate receptor. This receptor is involved in a variety of processes, including synaptic plasticity, learning, and memory. By binding to this receptor, ACPD can modulate the activity of neurons in the brain and affect these processes.
Biochemical and Physiological Effects:
ACPD has been found to have a variety of biochemical and physiological effects. For example, it has been found to increase the release of glutamate in the brain, which can affect synaptic plasticity and learning. ACPD has also been found to have neuroprotective effects, which may make it useful in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of ACPD is that it is a relatively stable compound that can be easily synthesized. This makes it useful for a variety of research purposes. However, one limitation of ACPD is that it can be difficult to work with in certain experimental conditions. For example, it may be unstable in certain solvents or at certain temperatures.
Future Directions
There are many potential future directions for research on ACPD. One area of interest is its potential use in the treatment of neurological disorders. For example, ACPD may be useful in the treatment of Parkinson's disease or Alzheimer's disease. Another area of interest is its potential use in the study of synaptic plasticity and learning. ACPD may be useful in understanding how these processes work at the molecular level. Finally, ACPD may have potential applications in the development of new drugs or therapies for a variety of conditions.
Synthesis Methods
ACPD can be synthesized through a multistep process that involves the reaction of various chemicals. The first step involves the reaction of adamantane with nitric acid to form 2-nitroadamantane. The second step involves the reduction of 2-nitroadamantane to 2-aminoadamantane. Finally, 2-aminoadamantane is reacted with cyclopentanecarboxylic acid to form ACPD.
Scientific Research Applications
ACPD has been found to have a variety of potential research applications. One of the most promising applications is its ability to act as an agonist for certain receptors in the brain. These receptors are involved in a variety of processes, including learning and memory. ACPD has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.
properties
IUPAC Name |
N-(2-adamantyl)cyclopentanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO/c18-16(12-3-1-2-4-12)17-15-13-6-10-5-11(8-13)9-14(15)7-10/h10-15H,1-9H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMHFGIRLSJRNBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)NC2C3CC4CC(C3)CC2C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.